Cas no 915404-83-0 (Pyrimido[1,2-a][1,3]diazepine, 1,2,3,4,6,7,8,9-octahydro-)

Pyrimido[1,2-a][1,3]diazepine, 1,2,3,4,6,7,8,9-octahydro- structure
915404-83-0 structure
Product name:Pyrimido[1,2-a][1,3]diazepine, 1,2,3,4,6,7,8,9-octahydro-
CAS No:915404-83-0
MF:C8H15N3
MW:153.224801301956
CID:748607
PubChem ID:68901773

Pyrimido[1,2-a][1,3]diazepine, 1,2,3,4,6,7,8,9-octahydro- Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[1,2-a][1,3]diazepine, 1,2,3,4,6,7,8,9-octahydro-
    • 2,3,4,6,7,8,9,10-octahydropyrimido[1,2-a][1,3]diazepine
    • SCHEMBL4073814
    • 915404-83-0
    • SCHEMBL12983671
    • DTXSID50739212
    • Inchi: InChI=1S/C8H15N3/c1-2-6-11-7-3-5-10-8(11)9-4-1/h1-7H2,(H,9,10)
    • InChI Key: JHVLQAGCPSFDPC-UHFFFAOYSA-N
    • SMILES: C1CCN2CCCN=C2NC1

Computed Properties

  • Exact Mass: 153.126597491g/mol
  • Monoisotopic Mass: 153.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 27.6Ų

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